Cas no 108612-71-1 (4(3H)-Pyrimidinone,2-[[1-[1-[(2,4-difluorophenyl)methyl]-1H-benzimidazol-2-yl]-4-piperidinyl]methylamino]-)

• Product Name: 4(3H)-Pyrimidinone,2-[[1-[1-[(2,4-difluorophenyl)methyl]-1H-benzimidazol-2-yl]-4-piperidinyl]methylamino]-
• CAS No: 108612-71-1
• MF: C₂₄H₂₄F₂N₆O
• MW: 450.483771324158
• CID: 220766
• PubChem ID: 3065679
• Update Time: 2025-04-19

4(3H)-Pyrimidinone,2-[[1-[1-[(2,4-difluorophenyl)methyl]-1H-benzimidazol-2-yl]-4-piperidinyl]methylamino]- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,2-[[1-[1-[(2,4-difluorophenyl)methyl]-1H-benzimidazol-2-yl]-4-piperidinyl]methylamino]-
• 4(1H)-Pyrimidinone,2-[[1-[1-[(2,4-difluorophenyl)methyl]-1H-benzimidazol-2-yl]-4-piperidinyl]methylamino]-(9CI)
• 2-[[1-[1-[(2,4-difluorophenyl)methyl]benzimidazol-2-yl]piperidin-4-yl]-methylamino]-1H-pyrimidin-6-one
• 4(1H)-Pyrimidinone, 2-((1-(1-((2,4-difluorophenyl)methyl)-1H-benzimidazol-2-yl)-4-piperidinyl)methylamino)-
• DTXSID50148623
• 108612-71-1

• Inchi： 1S/C24H24F2N6O/c1-30(23-27-11-8-22(33)29-23)18-9-12-31(13-10-18)24-28-20-4-2-3-5-21(20)32(24)15-16-6-7-17(25)14-19(16)26/h2-8,11,14,18H,9-10,12-13,15H2,1H3,(H,27,29,33)
• InChI Key： AETINDVDVLWKHV-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CN1C2C=CC=CC=2N=C1N1CCC(CC1)N(C1=NC=CC(N1)=O)C)F

Computed Properties

• Exact Mass: 450.19822
• Monoisotopic Mass: 450.198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• Density: 1.38
• Boiling Point: 622°C at 760 mmHg
• Flash Point: 330°C
• Refractive Index: 1.673
• PSA: 65.76
• LogP: 4.02860